1-Bromo-2-(2-bromoethoxy)-4-chlorobenzene

• Molecular Formula: C8H7Br2ClO
• Molecular Weight: 314.40 g/mol
• IUPAC Name: 1-bromo-2-(2-bromoethoxy)-4-chlorobenzene
• InChI: InChI=1S/C8H7Br2ClO/c9-3-4-12-8-5-6(11)1-2-7(8)10/h1-2,5H,3-4H2
• InChI Key: HCNRSSYTTGUZQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)OCCBr)Br

Description

1-Bromo-2-(2-bromoethoxy)-4-chlorobenzene is a useful research compound. Its molecular formula is C8H7Br2ClO and its molecular weight is 314.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-bromo-5-chloro-phenol (2.58 g, 12.44 mmol) in water (8 mL) was added sodium hydroxide (995 mg, 24.88 mmol) and the solution heated to reflux for 1 h and then allowed to cool to room temperature. 1,2-dibromoethane (4.67 g, 24.88 mmol) was added and the mixture heated at reflux for 25 h. The solution was allowed to cool to room temperature and partitioned between EtAOc and water. The aqueous was washed with saturated sodium hydrogen carbonate, water and brine and then dried (MgSO4) and concentrated. Material was purified using an ISCO (0-5% EtOAc/hexanes) to afford 1-bromo-2-(2-bromoethoxy)-4-chlorobenzene as a white solid (1.30 g, 33%). 1H NMR (500 MHz, d6-DMSO) δ 7.62 (1H, d), 7.26 (1H, s), 7.02 (1H, d), 4.46 (2H, t), 3.83 (2H, t).